Cas no 14536-00-6 (Octadecanoic acid,cerium(3+) salt (3:1))

• Product Name: Octadecanoic acid,cerium(3+) salt (3:1)
• CAS No: 14536-00-6
• MF: C₅₄H₁₀₅CeO₆
• MW: 990.523916006088
• CID: 235978
• PubChem ID: 165821
• Update Time: 2025-07-15

Octadecanoic acid,cerium(3+) salt (3:1) Chemical and Physical Properties

Names and Identifiers

• Octadecanoic acid,cerium(3+) salt (3:1)
• CERIUM STEARATE
• cerium(3+) stearate
• cerium(III) octadecanoate
• cerium(III) stearate
• stearic acid,cerium (III)-compound
• Stearinsaeure,Cer(III)-Verbindung
• Trisoctadecanoic acid cerium(III) salt
• 1,2-Ethanediamine,N1,N1,N2,N2-tetrapentyl-
• DTXSID1064954
• NS00087456
• EINECS 238-569-4
• Stearic acid, cerium salt
• 10119-53-6
• cerium(3+);octadecanoate
• EINECS 233-324-8
• Octadecanoic acid, cerium salt (1:?)
• Q27260416
• FT-0729126
• Cerium(3+)stearate
• Cerous stearate
• Cerium(III)stearate
• 14536-00-6
• OCTADECANOIC ACID, CERIUM(3+) SALT (3:1)
• UNII-4S541N00JC
• Octadecanoic acid, cerium salt
• CERIUM TRISTEARATE
• 4S541N00JC

• MDL： MFCD00070456
• Inchi： 1S/3C18H36O2.Ce/c3*1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20;/h3*2-17H2,1H3,(H,19,20);/q;;;+3/p-3
• InChI Key： BTVVNGIPFPKDHO-UHFFFAOYSA-K
• SMILES： [Ce+3].[O-]C(CCCCCCCCCCCCCCCCC)=O.[O-]C(CCCCCCCCCCCCCCCCC)=O.[O-]C(CCCCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 989.69700
• Monoisotopic Mass: 989.69656g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 61
• Rotatable Bond Count: 48
• Complexity: 196
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 120Ų

Experimental Properties

• PSA: 120.39000
• LogP: 14.99340

Additional information on Octadecanoic acid,cerium(3+) salt (3:1)

Introduction to Octadecanoic acid,cerium(3+) salt (3:1) and its Applications

Octadecanoic acid, commonly known as stearic acid, is a long-chain saturated fatty acid that plays a crucial role in various biological and chemical processes. When it forms a salt with cerium(3+), it yields Octadecanoic acid,cerium(3+) salt (3:1), a compound of significant interest in the field of materials science and pharmaceuticals. This compound, with the CAS number 14536-00-6, has garnered attention due to its unique properties and potential applications in modern research.

The synthesis of Octadecanoic acid,cerium(3+) salt (3:1) involves the reaction between stearic acid and cerium(3+) ions, forming a stable 3:1 stoichiometric complex. This process is typically carried out under controlled conditions to ensure high purity and yield. The resulting compound exhibits remarkable stability and solubility characteristics, making it suitable for a wide range of applications.

In recent years, Octadecanoic acid,cerium(3+) salt (3:1) has been explored for its potential in catalytic applications. Cerium(3+) ions are known for their excellent redox properties, which can be harnessed to develop efficient catalysts for various organic transformations. Studies have shown that this compound can enhance the efficiency of reactions such as esterification and oxidation, making it a valuable asset in industrial chemistry.

Beyond catalysis, Octadecanoic acid,cerium(3+) salt (3:1) has also found applications in the field of nanotechnology. The compound's ability to form stable nanoparticles has been utilized in drug delivery systems. These nanoparticles can encapsulate active pharmaceutical ingredients, providing targeted delivery and improved bioavailability. This approach has shown promise in preclinical studies for treating various diseases, including cancer and inflammatory disorders.

The compound's unique chemical structure also makes it suitable for use as a corrosion inhibitor. In industrial settings, where metal degradation is a significant concern, Octadecanoic acid,cerium(3+) salt (3:1) can form a protective layer on metal surfaces, preventing further corrosion. This application is particularly valuable in environments where traditional inhibitors are less effective.

Recent research has also highlighted the potential of Octadecanoic acid,cerium(3+) salt (3:1) in the development of advanced materials. For instance, its incorporation into polymer matrices can enhance thermal stability and mechanical strength. This has led to the creation of high-performance composites that are suitable for use in aerospace and automotive industries.

In addition to its material science applications, Octadecanoic acid,cerium(3+) salt (3:1) has been investigated for its biological effects. Studies suggest that cerium(3+) ions can act as antioxidants, protecting cells from oxidative stress. This property has prompted research into its potential use as a therapeutic agent for age-related diseases and neurodegenerative disorders.

The compound's versatility extends to its role in energy storage systems. Researchers have explored its use as an electrolyte additive in lithium-ion batteries. By improving ionic conductivity and reducing internal resistance, Octadecanoic acid,cerium(3+) salt (3:1) can enhance battery performance and lifespan.

The future prospects of Octadecanoic acid,cerium(3+) salt (3:1) are promising, with ongoing research aimed at uncovering new applications and optimizing its properties. As our understanding of this compound grows, so too will its impact on various industries.